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Lexile Measures and Student Comprehension: A
Comparative Guide
The Lexile Framework for Reading is a widely adopted metric used to match reader ability with

text difficulty. Developed by MetaMetrics, it aims to predict how well a student will comprehend

a text, with the goal of targeting a 75% comprehension rate to optimize reading growth. This

guide provides a comprehensive comparison of Lexile measures with student comprehension

outcomes, supported by experimental data, and explores its relationship with other reading

level systems.

Quantitative Data Summary
The correlation between Lexile measures and student reading comprehension has been the

subject of numerous studies. The data presented below summarizes key quantitative findings

from the research.
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Study/Report Measure of Correlation Finding

MetaMetrics Correlation Coefficient

A strong positive correlation

has been found between

Lexile measures and various

standardized reading

comprehension tests. For

instance, an average

correlation of .99 was

observed between the Lexile

calibration of text

comprehensibility and the rank

order of basal reader units.

Stenner (1996) Correlation Coefficient

A regression analysis based

on word-frequency and

sentence-length measures

produced a regression

equation that explained most

of the variance found in the set

of reading comprehension

tasks. The resulting correlation

between the observed

To cite this document: BenchChem. [correlation between Lexile measures and student
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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